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Compound of Interest

Compound Name: 2,6-Difluorobenzyl alcohol

Cat. No.: B091412 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2,6-Difluorobenzyl
Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,6-
Difluorobenzyl alcohol, tailored for professionals in research and drug development. The

information is presented to ensure safe handling, storage, and emergency response.

Chemical Identification and Physical Properties
2,6-Difluorobenzyl alcohol is an aromatic compound with the chemical formula C₇H₆F₂O.[1] It

is recognized as a valuable intermediate in organic synthesis, particularly in the development of

pharmaceuticals and agrochemicals.[1]

Table 1: Physicochemical Properties of 2,6-Difluorobenzyl Alcohol
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Property Value Source

Molecular Weight 144.12 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [1][4]

Boiling Point 88 °C @ 14 torr (mmHg) [1]

Density 1.3 g/cm³ [1]

Refractive Index 1.50 @ 20 °C [1]

Flash Point 88 °C

Vapor Density 4.97 [1]

Hazard Identification and GHS Classification
2,6-Difluorobenzyl alcohol is classified as a hazardous substance. It is a combustible liquid

that can cause skin and serious eye irritation, and may also cause respiratory irritation.[2][5][6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Acute Toxicity, Oral (potential) 4 H302: Harmful if swallowed

Acute Toxicity, Dermal

(potential)
4

H312: Harmful in contact with

skin

Source: Aggregated GHS information from ECHA C&L Inventory as reported by PubChem.[2]
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Experimental Protocols
The following protocols are generalized from standard laboratory safety procedures and should

be adapted to specific laboratory conditions and risk assessments.

Standard Handling Protocol
This protocol outlines the necessary steps for the safe handling of 2,6-Difluorobenzyl alcohol
in a laboratory setting.

Methodology:

Preparation and Engineering Controls:

Conduct a pre-work hazard assessment.

Work within a certified chemical fume hood to minimize inhalation exposure.[7][8][9][10]

Ensure that a safety shower and eyewash station are readily accessible and have been

tested.

Remove all potential ignition sources from the work area, such as open flames, hot plates,

and spark-producing equipment.[7][10]

Keep containers of 2,6-Difluorobenzyl alcohol closed when not in use.[10]

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness).[11]

Wear a flame-resistant lab coat and safety goggles to protect against splashes.[7][11]

Ensure clothing fully covers the arms and legs, and wear closed-toe shoes.[7][11]

Dispensing and Use:

Use the smallest practical quantity for the experiment.[10]

When transferring, do so slowly to avoid splashing.
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If transferring from a large metal container, ensure proper bonding and grounding to

prevent static discharge.[8][10]

Clean up any small drips or spills immediately.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all work surfaces.

Properly label and store any unused 2,6-Difluorobenzyl alcohol in a designated, well-

ventilated area.
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Eye Contact Skin Contact Inhalation Ingestion

Exposure Occurs

Flush with water for 15 min Remove contaminated clothing Move to fresh air Do NOT induce vomiting

Remove contact lenses

Seek Immediate Medical Attention

Wash with soap & water for 15 min Provide respiratory support if needed Rinse mouth, give water/milk (if conscious)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b091412?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB7759646_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7759646_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluorobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluorobenzyl-alcohol
https://www.capotchem.com/19064-18-7.html
https://www.moldb.com/product/19064-18-7
https://sds.fluorochem.co.uk/eng/sds_F001862_en.pdf
https://www.chemicalbook.com/msds/2-6-difluorobenzyl-alcohol.htm
http://bridgeslab.sph.umich.edu/protocols/index.php/SOP_-_Flammables_and_Combustibles
https://ehs.stanford.edu/wp-content/uploads/sops/Flammable-and-Combustible-Liquids.pdf
https://research.wayne.edu/oehs/chemical/19-001s_sop_flammable_liquids.docx
https://www.columbiastate.edu/policies-procedures/appendices/06-12-00-appendix-c-flamable-materials.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.benchchem.com/product/b091412#2-6-difluorobenzyl-alcohol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b091412#2-6-difluorobenzyl-alcohol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b091412#2-6-difluorobenzyl-alcohol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b091412#2-6-difluorobenzyl-alcohol-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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